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Compound of Interest

Compound Name: 4-Hydroxythiobenzamide

Cat. No.: B041779

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-Hydroxythiobenzamide is a key intermediate in the synthesis of various pharmaceutical
compounds, most notably Febuxostat, a potent non-purine selective inhibitor of xanthine
oxidase used in the treatment of hyperuricemia and gout.[1] A thorough understanding of its
physical properties is crucial for process optimization, formulation development, and quality
control in pharmaceutical manufacturing. This guide provides a comprehensive overview of the
physical characteristics of 4-Hydroxythiobenzamide powder, outlines standard experimental
protocols for their determination, and illustrates its role in a significant synthetic pathway.

Physical and Chemical Properties

4-Hydroxythiobenzamide is an organic compound with the molecular formula C7H7NOS.[1] It
typically presents as a crystalline powder.

Data Summary

The quantitative physical and chemical data for 4-Hydroxythiobenzamide are summarized in
the table below for easy reference and comparison.
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Property Value Source(s)

Molecular Formula C7H7NOS [1]

Molecular Weight 153.20 g/mol
Light orange to yellow to green

Appearance --
powder to crystal

Melting Point 181-185 °C

. Soluble in Methanol; Slightly

Solubility ) -
soluble in DMSO

pKa (Predicted) 9.24 £ 0.26

Density (Predicted) 1.338 + 0.06 g/cm?3

Experimental Protocols

Detailed methodologies for determining the key physical characteristics of 4-

Hydroxythiobenzamide powder are provided below. These protocols are based on standard

pharmaceutical testing procedures.

Determination of Appearance

Objective: To visually inspect and describe the physical form and color of 4-

Hydroxythiobenzamide powder.

Methodology:

e Place a small, representative sample of the 4-Hydroxythiobenzamide powder on a clean,

white surface or in a clear glass container.

o Observe the sample under good lighting conditions, preferably natural daylight or a

standardized light source.

» Record the physical form of the material (e.g., crystalline powder, amorphous powder).
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o Describe the color of the powder by comparing it to a standard color chart or by using
descriptive terms (e.g., light yellow, pale orange).

» Note any additional characteristics such as the presence of aggregates or foreign matter.

Determination of Melting Point (Capillary Method)

Objective: To determine the temperature range over which the 4-Hydroxythiobenzamide
powder melts. This is a key indicator of purity.

Methodology:

Ensure the 4-Hydroxythiobenzamide powder is finely ground and completely dry.
o Pack the dry powder into a capillary melting point tube to a height of 2.5-3.5 mm.[2]
o Place the capillary tube into a calibrated melting point apparatus.

o Heat the apparatus at a controlled rate, typically 1-2 °C per minute, when approaching the
expected melting point.[3]

o Record the temperature at which the substance first begins to melt (the point of collapse
against the capillary wall) and the temperature at which the substance is completely molten
(the clear point).[2]

e The melting range is reported as the interval between these two temperatures. For pure
substances, this range is typically narrow.

Determination of Solubility

Objective: To determine the solubility of 4-Hydroxythiobenzamide powder in various solvents.
Methodology (Shake-Flask Method):

e Add an excess amount of 4-Hydroxythiobenzamide powder to a known volume of the
desired solvent (e.g., Methanol, DMSO) in a sealed flask.
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o Agitate the flask at a constant temperature (e.g., 25 °C) for a sufficient period (typically 24-48
hours) to ensure equilibrium is reached.

 After equilibration, allow the undissolved solid to settle.

o Carefully withdraw a sample of the supernatant, ensuring no solid particles are included.
Filtration through a suitable membrane filter may be necessary.

e Analyze the concentration of 4-Hydroxythiobenzamide in the clear supernatant using a
validated analytical method, such as High-Performance Liquid Chromatography (HPLC).

The solubility is expressed as the mass of solute per volume of solvent (e.g., mg/mL).

Visualization of a Key Synthetic Pathway

4-Hydroxythiobenzamide is a crucial starting material in the synthesis of Febuxostat. The
following diagram illustrates a simplified workflow for this synthesis, highlighting the role of 4-
Hydroxythiobenzamide.
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Simplified Synthesis of Febuxostat from 4-Hydroxythiobenzamide

Starting Material

4-Hydroxythiobenzamide

Reagents in Ethanol

Step 1: Hantzsch Thiazole Synthesis

Reaction with Ethyl 2-chloroacetoacetate

ormation of Thiazole Ring

Intermedidte Product

Ethyl 2-(4-hydroxyphenyl)-4-methylthiazole-5-carboxylate

ulti-step Conversion

Subsequent Reactions

Formylation, Etherification, Cyanation & Hydrolysis

Final Synthesis Steps

Final Product

Febuxostat

Click to download full resolution via product page

Caption: Synthetic pathway of Febuxostat from 4-Hydroxythiobenzamide.
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Conclusion

The physical characteristics of 4-Hydroxythiobenzamide powder are well-defined, with its
appearance, melting point, and solubility being critical parameters for its use in pharmaceutical
synthesis. The standardized protocols outlined in this guide provide a framework for the
consistent and accurate determination of these properties, ensuring the quality and reliability of
this important pharmaceutical intermediate. The visualization of its role in the synthesis of
Febuxostat underscores its significance in the development of modern therapeutics.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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